4,4,5,5,6,6,6-Heptafluorohex-2-en-1-ol

• IUPAC Name: (E)-4,4,5,5,6,6,6-heptafluorohex-2-en-1-ol
• InChI: InChI=1S/C6H5F7O/c7-4(8,2-1-3-14)5(9,10)6(11,12)13/h1-2,14H,3H2/b2-1+
• InChI Key: FJRYHIWIYHYOTE-OWOJBTEDSA-N
• Canonical SMILES: C(C=CC(C(C(F)(F)F)(F)F)(F)F)O
• Isomeric SMILES: C(/C=C/C(C(C(F)(F)F)(F)F)(F)F)O
• Molecular Formula: C6H5F7O
• DSSTOX Substance ID: DTXSID60896663
• Molecular Weight: 226.09 g/mol
• CAS RN: 37759-88-9

Description

“4,4,5,5,6,6,6-Heptafluorohex-2-en-1-ol” is a chemical compound with the CAS Number: 37759-88-9. It has a linear formula of C6H5F7O. The average mass of this compound is 226.092 Da.

Scientific Research Applications

Environmental Degradation and Remediation

Biotransformation in Aquatic Environments

The study of 6:2 fluorotelomer alcohol (FTOH) biotransformation in aerobic river sediment systems provides insights into the environmental degradation pathways of fluorinated alcohols. This research demonstrated rapid biotransformation of FTOH, leading to the formation of various polyfluorinated acids, which suggests the environmental persistence and transformation of fluorinated compounds could be relevant for understanding the fate of "4,4,5,5,6,6,6-Heptafluorohex-2-en-1-ol" in aquatic ecosystems (Zhao et al., 2013).

Advanced Material Synthesis

Synthesis of Perfluoroalkylated Compounds

Research into the synthesis of perfluoroalkylated tetrahydropyran derivatives from 1-substituted and 1,1-disubstituted 4,5,5-triethoxypent-3-en-1-ols underlines the chemical reactivity and potential applications of fluorinated alcohols in creating materials with unique properties, such as increased resistance to thermal, chemical, and oxidative degradation. This could imply potential applications for "this compound" in synthesizing new materials with enhanced performance characteristics (Valdersnes & Sydnes, 2009).